Cas no 1804853-30-2 (Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804853-30-2
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4837023
• Update Time: 2025-06-11

Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)4-6-3-8(20-11(12,13)14)17-10(15)7(6)5-16/h3H,2,4-5,16H2,1H3
• InChI Key： NZNABOJUJHRLNY-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C=C(N=1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804853-30-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804853-30-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and neurological disorders. Its unique structural features, including the presence of an aminomethyl group, an iodo substituent, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.

The Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate molecule exhibits remarkable reactivity due to its functional groups, which allow for diverse chemical transformations. The aminomethyl group provides a nucleophilic site for condensation reactions, while the iodo atom is highly susceptible to cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic frameworks, enabling the development of novel drug candidates with enhanced pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their improved metabolic stability and binding affinity. The incorporation of a trifluoromethoxy group into drug molecules has been particularly effective in modulating their biological activity. This substituent enhances lipophilicity and reduces metabolic degradation, making it a preferred choice for designing next-generation therapeutics. The presence of this group in Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate underscores its potential in developing innovative pharmacological agents.

The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in various research avenues, including the development of kinase inhibitors and antiviral agents. For instance, recent studies have highlighted its application in synthesizing small-molecule inhibitors targeting tyrosine kinases, which are critical in cancer therapy. The ability to introduce diverse functional groups while maintaining structural integrity makes Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate a preferred candidate for such applications.

The synthesis of Ethyl 3-(aminomethyl)-2-iodo-6-(trifluoromethoxy strong>)pyridine-4-acetate involves multi-step organic transformations that highlight the compound's synthetic flexibility. Key steps include halogenation, nucleophilic substitution, and esterification reactions. These processes are well-documented in the literature and have been optimized for high yield and purity. The compound's stability under various reaction conditions further enhances its appeal as a pharmaceutical intermediate.

The growing interest in fluorinated pyridines as pharmacophores has driven extensive research into their derivatives. Ethyl 3-(< strong >aminomethyl strong >)-2-< strong >iodo strong >)-6-(< strong >trifluoromethoxy strong>)pyridine-4-acetate exemplifies this trend by combining multiple bioactive moieties into a single molecule. This approach allows for rapid screening and optimization of drug candidates, significantly reducing the time and cost associated with drug development.

In conclusion, Ethyl 3-(< strong >aminomethyl strong >)-2-< strong >iodo strong >)-6-(< strong >trifluoromethoxy strong >)pyridine-4-acetate (CAS No. 1804853-30-2) is a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for fluorinated compounds, Ethyl 3-(< strong >aminomethyl strong >)-2-< strong >iodo strong >)-6-(< strong >trifluoromethoxy strong >)pyridine-4-acetate is poised to play an even greater role in shaping the future of drug discovery.